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Compound of Interest

Compound Name: 4-(Trimethylsilyl)pyridine

Cat. No.: B099293

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(trimethylsilyl)pyridine, a
versatile heterocyclic building block of significant interest in organic synthesis and medicinal
chemistry. This document details its chemical and physical properties, safety information, and
provides an experimental protocol for a representative reaction. A key synthetic application is
also visualized to illustrate its utility.

Chemical Identity and Properties

4-(Trimethylsilyl)pyridine, also known as trimethyl(4-pyridyl)silane, is a pyridine derivative in
which a trimethylsilyl group is attached to the fourth carbon atom of the pyridine ring.

CAS Number: 18301-46-7[1]

Synonyms: Trimethyl(4-pyridyl)silane, Pyridine, 4-(trimethylsilyl)-

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(trimethylsilyl)pyridine is
presented in the table below. It is important to note that experimentally determined values for
some properties of this specific isomer can be limited in publicly available literature, and some
data may be predicted or based on related compounds.
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Property Value Reference
Molecular Formula CsH13NSi
Molecular Weight 151.28 g/mol
- ) 47-49 °C at 5 mmHg (for 2-
Boiling Point ) [2][3]
isomer)

0.9113 g/mL at 25 °C (for 2-

Density ) [2][3]
isomer)

Refractive Index (n20/D) 1.489 (lit.) (for 2-isomer) [2][3]

Storage Temperature 2-8°C [1]

Note: Some physical properties listed are for the 2-isomer, as specific data for the 4-isomer is
not readily available. These values should be used as an estimation.

Safety and Handling

4-(Trimethylsilyl)pyridine should be handled with care in a well-ventilated area, using
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. It is important to avoid inhalation, ingestion, and contact with skin and eyes.

GHS Hazard and Precautionary Statements

While a specific GHS classification for 4-(trimethylsilyl)pyridine is not universally available,
related silylpyridines are classified with the following hazards. Users should handle the
compound with the assumption that it may share these properties.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/649856
https://m.chemicalbook.com/ProductChemicalPropertiesCB0687542_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/649856
https://m.chemicalbook.com/ProductChemicalPropertiesCB0687542_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/649856
https://m.chemicalbook.com/ProductChemicalPropertiesCB0687542_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853245.htm
https://www.benchchem.com/product/b099293?utm_src=pdf-body
https://www.benchchem.com/product/b099293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Classification (for related
compounds)

H226: Flammable liquid and vapor.H315:
Hazard Statements Causes skin irritation.H319: Causes serious eye

irritation.H335: May cause respiratory irritation.

P210: Keep away from heat, sparks, open
flames, and hot surfaces. No smoking.P261:
Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
Precautionary Statements protective gloves/protective clothing/eye
protection/face protection.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Synthesis and Reactions

While a specific, detailed experimental protocol for the synthesis of 4-(trimethylsilyl)pyridine
Is not readily available in the searched literature, the general synthesis of aryl-trimethylsilanes
can be achieved through the reaction of the corresponding aryl halide with a silylating agent,
such as hexamethyldisilane, in the presence of a palladium catalyst. Another common method
involves the reaction of an organometallic reagent, such as a Grignard or organolithium
reagent derived from the corresponding halopyridine, with a trialkylsilyl halide.

Representative Reaction: Synthesis of 4,4'-
Bis(trimethylsilyl)-2,2'-bipyridine

4-(Trimethylsilyl)pyridine serves as a valuable precursor in the synthesis of more complex
molecules. One such application is its use in the palladium-catalyzed oxidative coupling to form
4,4'-Bis(trimethylsilyl)-2,2"-bipyridine. This reaction highlights the utility of silylpyridines in
constructing bipyridine ligands, which are fundamental in coordination chemistry and catalysis.

The following is an adapted protocol based on a similar reaction.

Materials:
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4-(Trimethylsilyl)pyridine

Manganese dioxide (MnO2)

10% Palladium on carbon (Pd/C)

Anhydrous, high-boiling solvent (e.g., mesitylene)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

To an oven-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser,
add 4-(trimethylsilyl)pyridine (1.0 eq), manganese dioxide (1.0 eq), and 10% palladium on
carbon (0.75 mol%).

The vessel is flushed with an inert gas.
The reaction mixture is heated to reflux (e.g., 190 °C) under an inert atmosphere.

The reaction is monitored by a suitable analytical technique (e.g., GC-MS or TLC) until the
starting material is consumed.

Upon completion, the reaction mixture is cooled to room temperature.
The crude mixture is filtered to remove the solid catalyst and oxidant.
The solvent is removed under reduced pressure.

The resulting residue is purified by a suitable method, such as sublimation or column
chromatography, to yield the desired 4,4'-Bis(trimethylsilyl)-2,2'-bipyridine.

Visualizations

Experimental Workflow: Synthesis of 4,4'-
Bis(trimethylsilyl)-2,2'-bipyridine
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The following diagram illustrates the workflow for the synthesis of 4,4'-Bis(trimethylsilyl)-2,2'-
bipyridine from 4-(trimethylsilyl)pyridine.

Workflow for the Synthesis of 4,4'-Bis(trimethylsilyl)-2,2"-bipyridine
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Caption: Workflow for the synthesis of 4,4'-Bis(trimethylsilyl)-2,2'-bipyridine.

Conclusion

4-(Trimethylsilyl)pyridine is a valuable reagent in organic synthesis, particularly for the
preparation of substituted pyridines and bipyridines. While comprehensive data on its physical
properties remains somewhat elusive, its reactivity is well-established. The provided
information on its identity, safety, and a key synthetic application serves as a useful resource
for researchers in the fields of chemistry and drug development. Further investigation into its
synthesis and physical characterization would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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